Cas no 823805-29-4 ((S)-2-Benzyl-1-pentanol)

• Product Name: (S)-2-Benzyl-1-pentanol
• CAS No: 823805-29-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 692725
• Update Time: 2023-08-03

(S)-2-Benzyl-1-pentanol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, b-propyl-
• (S)-2-Benzyl-1-pentanol
• (2S)-2-benzyl-pentan-1-ol

• Inchi： 1S/C12H18O/c1-2-6-12(10-13)9-11-7-4-3-5-8-11/h3-5,7-8,12-13H,2,6,9-10H2,1H3/t12-/m0/s1
• InChI Key： HCYBGALNJDBIQD-LBPRGKRZSA-N
• SMILES： OC[C@H](CC1C=CC=CC=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 116
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2